Cas no 117052-35-4 (1-Propen-2-ol,1-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: 1-Propen-2-ol,1-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 117052-35-4
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 131467
• PubChem ID: 641532
• Update Time: 2025-04-19

1-Propen-2-ol,1-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-2-ol,1-(4,5-dihydro-1H-imidazol-2-yl)-
• 1-Propen-2-ol, 1-(4,5-dihydro-1H-imidazol-2-yl)- (9CI)
• 1-imidazolidin-2-ylidenepropan-2-one
• SCHEMBL11722559
• 126978-95-8
• 2-acetonylideneimidazolidine
• 119406-97-2
• 117052-35-4
• InChI=1/C6H10N2O/c1-5(9)4-6-7-2-3-8-6/h4,7-8H,2-3H2,1H
• 1-imidazolidin-2-ylideneacetone
• 2-propanone, 1-(2-imidazolidinylidene)-
• AKOS006350507
• 2-Propanone, 1-(2-imidazolidinylidene)- (9CI)
• 1-Propen-2-ol, 1-(4,5-dihydro-1H-imidazol-2-yl)-, (Z)- (9CI)

• Inchi： 1S/C6H10N2O/c1-5(9)4-6-7-2-3-8-6/h4,7-8H,2-3H2,1H3
• InChI Key： VIRIZZIJQDYJRN-UHFFFAOYSA-N
• SMILES： O=C(C)/C=C1/NCCN/1

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 44.62